Cas no 100565-92-2 (Acetic acid,[[2-methyl-3-(9,12,15-octadecatrienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI))

Acetic acid,[[2-methyl-3-(9,12,15-octadecatrienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI) structure
100565-92-2 structure
Product Name:Acetic acid,[[2-methyl-3-(9,12,15-octadecatrienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI)
CAS No:100565-92-2
MF:C28H42N4O3S
MW:514.72308588028
CID:183122
PubChem ID:6447793
Update Time:2025-04-19

Acetic acid,[[2-methyl-3-(9,12,15-octadecatrienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,[[2-methyl-3-(9,12,15-octadecatrienyloxy)-2H-pyrazolo[4,3-d]pyrimidin-7-yl]thio]-,ethyl ester (9CI)
    • ethyl 2-(2-methyl-3-octadeca-9,12,15-trienoxypyrazolo[4,3-d]pyrimidin-7-yl)sulfanylacetate
    • ACMC-20m3n0
    • AG-D-05936
    • CTK3J9079
    • ETHYL 2-[[8-METHYL-9-[(9E,12E,15E)-OCTADECA-9,12,15-TRIENOXY]-2,4,7,8-TETRAZABICYCLO[4.3.0]NONA-2,4,6,9-TETRAEN-5-YL]SULFANYL]ACETATE
    • ethyl 2-[2-methyl-3-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoxy]pyrazolo[4,3-d]pyrimidin-7-yl]sulfanylacetate
    • ethyl 2-[2-methyl-3-[(9E,12E,15E)-octadeca-9,12,15-trienoxy]pyrazolo[4,3-d]pyrimidin-7-yl]sulfanylacetate
    • 2-Methyl-3-linolenyloxy-7-(ethoxycarbonylmethylthio)pyrazolo(4,3-d)pyrimidine
    • Acetic acid, ((2-methyl-3-(9,12,15-octadecadienyloxy)-2H-pyrazolo(4,3-d)pyrimidin-7-yl)thio)-,ethyl ester
    • 100565-92-2
    • Inchi: 1S/C28H42N4O3S/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-35-28-26-25(31-32(28)3)27(30-23-29-26)36-22-24(33)34-5-2/h6-7,9-10,12-13,23H,4-5,8,11,14-22H2,1-3H3/b7-6+,10-9+,13-12+
    • InChI Key: PWQLYBNUENGOBU-YHTMAJSVSA-N
    • SMILES: S(CC(=O)OCC)C1C2C(=C(N(C)N=2)OCCCCCCCC/C=C/C/C=C/C/C=C/CC)N=CN=1

Computed Properties

  • Exact Mass: 514.29806
  • Monoisotopic Mass: 514.297762
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 20
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 7.9

Experimental Properties

  • Density: 1.08
  • Boiling Point: 649°Cat760mmHg
  • Flash Point: 346.3°C
  • Refractive Index: 1.549
  • PSA: 79.13
  • LogP: 6.98680
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